Cas no 1227594-30-0 (Methyl 2-bromo-5-(trifluoromethyl)isonicotinate)

Methyl 2-bromo-5-(trifluoromethyl)isonicotinate structure
1227594-30-0 structure
Product Name:Methyl 2-bromo-5-(trifluoromethyl)isonicotinate
CAS No:1227594-30-0
MF:C8H5BrF3NO2
MW:284.030011892319
CID:4689347
Update Time:2023-08-15

Methyl 2-bromo-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-bromo-5-(trifluoromethyl)isonicotinate
    • Methyl 2-bromo-5-(trifluoromethyl)isonicotinate
    • Inchi: 1S/C8H5BrF3NO2/c1-15-7(14)4-2-6(9)13-3-5(4)8(10,11)12/h2-3H,1H3
    • InChI Key: IVJKZUISAVIIPT-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=C(C=N1)C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Topological Polar Surface Area: 39.2
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